Cas no 2034259-82-8 (1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea)
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-3-thiophen-2-ylurea
- 1-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-3-(thiophen-2-yl)urea
- 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea
-
- Inchi: 1S/C17H20N2O3S/c1-22-13-6-7-14-12(10-13)4-2-8-17(14,21)11-18-16(20)19-15-5-3-9-23-15/h3,5-7,9-10,21H,2,4,8,11H2,1H3,(H2,18,19,20)
- InChI Key: ZBXLDUFEIQTSMV-UHFFFAOYSA-N
- SMILES: S1C([H])=C([H])C([H])=C1N([H])C(N([H])C([H])([H])C1(C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])OC([H])([H])[H])O[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 423
- XLogP3: 2.3
- Topological Polar Surface Area: 98.8
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6521-8727-2μmol |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-5μmol |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-10μmol |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-20μmol |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-1mg |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-2mg |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-3mg |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-4mg |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-5mg |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6521-8727-10mg |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea |
2034259-82-8 | 10mg |
$118.5 | 2023-09-08 |
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea (CAS No. 2034259-82-8): A Comprehensive Overview
1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea (CAS No. 2034259-82-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its complex molecular structure, which includes a tetrahydro-naphthalene moiety and a thiophene ring. The combination of these structural elements imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical applications.
The tetrahydro-naphthalene moiety in the compound is known for its ability to modulate various biological pathways, particularly those involved in neurodegenerative diseases and cancer. Recent studies have shown that this moiety can interact with specific protein targets, such as kinases and G-protein coupled receptors (GPCRs), thereby modulating their activity. The thiophene ring, on the other hand, is a common heterocyclic structure found in many bioactive molecules. It is known for its electron-rich nature and ability to form stable complexes with metal ions, which can enhance the compound's pharmacological properties.
The urea functional group in the compound plays a crucial role in its biological activity. Urea derivatives are widely used in drug design due to their ability to form hydrogen bonds with target proteins, which can improve binding affinity and selectivity. In the case of 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea, the urea group likely contributes to its high binding affinity for specific protein targets, making it a potent inhibitor or activator of these targets.
Recent research has focused on the potential therapeutic applications of 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea in various disease models. One notable area of interest is its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been reported to inhibit the activity of certain kinases that are overexpressed in cancer cells, leading to cell cycle arrest and apoptosis.
In addition to its anti-cancer properties, 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea has also shown promise in neurodegenerative diseases. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways that regulate neuronal survival and function.
The pharmacokinetic properties of 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed after oral administration and has a relatively long half-life in vivo, which makes it suitable for chronic dosing regimens. Additionally, it shows low toxicity in preclinical models, which is an important consideration for drug development.
One of the key challenges in the development of 1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-y l)urea is optimizing its bioavailability and reducing potential side effects. To address these issues, researchers are exploring various prodrug strategies and formulation approaches. For example, encapsulating the compound in nanoparticles or liposomes can enhance its stability and targeted delivery to specific tissues or organs.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of 1-[ (1-hydroxy -6-methoxy -1 , 2 , 3 , 4 -tetrahydronaphthalen - 1 - yl ) methyl ] - 3 -( thiophen - 2 - yl ) urea . Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a novel drug candidate.
In conclusion, 1-[ ( 1 - hydroxy - 6 - methoxy - 1 , 2 , 3 , 4 - tetrahydronaphthalen - 1 - yl ) methyl ] - 3 -( thiophen - 2 - yl ) urea (CAS No. 2034259 -82 -8) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various disease areas. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds great potential to become a valuable addition to the arsenal of therapeutic agents available for treating cancer and neurodegenerative diseases.
2034259-82-8 (1-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-3-(thiophen-2-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)